Cas no 2228516-53-6 (3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanenitrile)

3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanenitrile structure
2228516-53-6 structure
Product Name:3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanenitrile
CAS No:2228516-53-6
MF:C7H8BrN3
MW:214.062520027161
CID:5839063
PubChem ID:165699959
Update Time:2023-12-27

3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanenitrile
    • 2228516-53-6
    • EN300-1921433
    • Inchi: 1S/C7H8BrN3/c1-11-6(3-2-4-9)5-7(8)10-11/h5H,2-3H2,1H3
    • InChI Key: JLVDVRHESGWOJS-UHFFFAOYSA-N
    • SMILES: BrC1C=C(CCC#N)N(C)N=1

Computed Properties

  • Exact Mass: 212.99016g/mol
  • Monoisotopic Mass: 212.99016g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 41.6Ų

3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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